Cas no 1228898-16-5 (6-Fluoro-5-(pyridin-4-yl)picolinaldehyde)

• Product Name: 6-Fluoro-5-(pyridin-4-yl)picolinaldehyde
• CAS No: 1228898-16-5
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• CID: 4817167
• Update Time: 2025-08-05

6-Fluoro-5-(pyridin-4-yl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-5-(pyridin-4-yl)picolinaldehyde
• 6-Fluoro-5-(pyridin-4-yl)picolinaldehyde

• Inchi： 1S/C11H7FN2O/c12-11-10(2-1-9(7-15)14-11)8-3-5-13-6-4-8/h1-7H
• InChI Key： ZUFPJXLUJFGVDZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=O)N=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 1.6
• Topological Polar Surface Area: 42.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6-Fluoro-5-(pyridin-4-yl)picolinaldehyde

Introduction to 6-Fluoro-5-(pyridin-4-yl)picolinaldehyde (CAS No: 1228898-16-5) and Its Emerging Applications in Chemical Biology

6-Fluoro-5-(pyridin-4-yl)picolinaldehyde, identified by its unique Chemical Abstracts Service (CAS) number 1228898-16-5, is a structurally intriguing heterocyclic aldehyde that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to the class of picolinaldehyde derivatives, characterized by a pyridine ring fused with an aldehyde functional group, and incorporates a fluorine atom at the 6-position for enhanced metabolic stability and binding affinity. The presence of a pyridine substituent at the 4-position further expands its potential utility in modulating biological pathways.

The fluorine atom in 6-Fluoro-5-(pyridin-4-yl)picolinaldehyde plays a pivotal role in its pharmacological properties. Fluorinated aromatic compounds are well-documented for their ability to improve pharmacokinetic profiles, including bioavailability, metabolic stability, and binding interactions with biological targets. In recent years, the integration of fluorine into drug candidates has been a cornerstone of medicinal chemistry, enabling the development of more potent and selective therapeutic agents. The aldehyde group within the molecule serves as a versatile handle for further chemical modifications, facilitating the synthesis of complex derivatives with tailored biological activities.

6-Fluoro-5-(pyridin-4-yl)picolinaldehyde has emerged as a valuable scaffold in the design of small-molecule inhibitors targeting various disease-related pathways. One of the most compelling areas of research involves its application in oncology. Recent studies have demonstrated that picolinaldehyde derivatives exhibit inhibitory effects on kinases and other enzymes overexpressed in cancer cells. The pyridine moiety enhances interactions with ATP-binding pockets in these enzymes, while the aldehyde functionality allows for covalent bond formation with key residues, leading to potent inhibition. Preclinical investigations have highlighted its potential as an anti-cancer agent, particularly in addressing resistance mechanisms associated with tyrosine kinases.

In addition to its oncology applications, 6-Fluoro-5-(pyridin-4-yl)picolinaldehyde has shown promise in neurodegenerative disease research. Emerging evidence suggests that this compound modulates pathways implicated in Alzheimer's and Parkinson's diseases by interacting with amyloid-beta plaques and alpha-synuclein aggregates. The fluorine atom enhances its solubility and bioavailability, critical factors for effective delivery across the blood-brain barrier. Furthermore, computational modeling studies have identified favorable binding interactions between this compound and disease-related proteins, underscoring its therapeutic potential.

The synthesis of 6-Fluoro-5-(pyridin-4-yl)picolinaldehyde represents a testament to modern synthetic methodologies in organic chemistry. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of its core structure. The introduction of the fluorine substituent has been achieved through palladium-catalyzed fluorination protocols, ensuring high selectivity and yield. These synthetic advancements not only facilitate access to this compound but also provide insights into scalable production methods for other fluorinated heterocycles.

6-Fluoro-5-(pyridin-4-yl)picolinaldehyde also holds significance in medicinal chemistry as a tool for probe development. Its well-defined structure allows researchers to interrogate biological systems with high precision. For instance, it has been employed as a substrate in enzyme kinetics studies to elucidate mechanisms of metabolism and detoxification. The compound's ability to form stable adducts with nucleophiles has made it useful in identifying key residues involved in protein-protein interactions relevant to drug development.

The integration of computational chemistry has further accelerated the exploration of 6-Fluoro-5-(pyridin-4-yl)picolinaldehyde's potential applications. Molecular dynamics simulations have revealed insights into its binding mode with target proteins, guiding structural optimization efforts. Machine learning models have been trained on datasets containing similar compounds to predict novel derivatives with enhanced efficacy or selectivity. These computational approaches complement experimental work by providing rapid screening tools for virtual hit identification.

The future prospects for 6-Fluoro-5-(pyridin-4-yllpicolinaldehyde) are promising, with ongoing research expanding its therapeutic reach beyond oncology and neurodegenerative diseases. Investigations into its antimicrobial properties have shown encouraging results against resistant bacterial strains, highlighting its versatility as a molecular scaffold. Additionally, collaborations between academic institutions and pharmaceutical companies are exploring its utility in addressing inflammatory disorders by modulating immune cell signaling pathways.

In conclusion,6-Fluoro - 5 - ( py rid ine - 4 - yl ) picolin al de hyde ( CAS No: 1228898 - 16 - 5 ) stands as a paradigm of innovation at the intersection of chemical biology and drug discovery . Its unique structural features , coupled with recent advances in synthetic chemistry and computational biology , position it as a cornerstone compound for developing next-generation therapeutics . As research continues to uncover new applications , this molecule exemplifies how strategic molecular design can unlock novel treatments for some of humanity's most pressing health challenges .